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Compound of Interest

2-[(2-Bromophenyl)methoxy]acetic
Compound Name: ”
aci

Cat. No.: B13229234

Get Quote

Executive Summary

This guide outlines the critical disposal procedures for 2-[(2-Bromophenyl)methoxy]acetic

acid, a halogenated organic acid often used as a building block in medicinal chemistry.
Immediate Action Directive:
e Do NOT dispose of down the drain.[1]

+ Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) if possible, as this
increases disposal costs and complicates incineration.

¢ Segregate as Halogenated Organic Acid waste.

Part 1: Chemical Profile & Hazard Identification[2]

Understanding the molecular structure is the first step in a self-validating safety protocol. The
presence of the bromine atom and the carboxylic acid group dictates the disposal pathway.
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Physiochemical Data Table

Property Value Critical Note for Disposal
2-[(2-
Chemical Name Bromophenyl)methoxy]acetic
acid
816417-94-4 (or analog Verify specific vendor CAS;
CAS Number -
dependent) treat all analogs similarly.
Halogenated (Br): Requires
Molecular Formula CoH9BrOs

high-temp incineration.

Functional Groups

Aryl Bromide, Ether, Carboxylic
Acid

Acidic: Incompatible with

cyanides/sulfides.

Physical State

Solid (White to off-white

powder)

Dust inhalation hazard during

weighing/transfer.

Acidity (pKa)

~3.5 - 4.0 (Predicted)

Corrosive to mucous

membranes.

The "Why" Behind the Protocol

o Halogen Content (Bromine): Standard incineration of organic waste occurs at temperatures

sufficient to break C-C bonds. However, halogenated compounds require significantly higher

temperatures and scrubbers to prevent the formation of acid gases (HBr) and potential

dioxin-like byproducts. Therefore, this compound must enter the halogenated waste stream.

o Acid Functionality: As a carboxylic acid, this compound can liberate toxic gases if mixed with

cyanides (HCN gas) or sulfides (HzS gas). It creates heat when mixed with strong bases.

Segregation from "Basic Waste" is mandatory.

Part 2: Pre-Disposal Segregation & Stabilization

The most common laboratory accidents occur before the waste leaves the bench. Follow this

segregation logic to ensure a self-validating safety system.

Segregation Decision Tree
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The following diagram illustrates the logical flow for categorizing this specific waste.

Waste Generation:

2-[(2-Bromophenyl)methoxy]acetic acid

Physical State? CRITICAL: Do NOT mix with

[\

Solid / Powder Liquid Solution

Cyanides, Sulfides, or Strong Bases

Preferred Method

SOLID WASTE STREAM
Label: Toxic, Irritant Solvent Type?
(Do not dissolve unnecessarily)

If dissolved in DCM/CHCI3 \|f dissolved in MeOH/EtOAc

HALOGENATED SOLVENT WASTE

(Contains DCM, Chloroform, etc.)

Click to download full resolution via product page

Figure 1: Segregation logic flow ensuring the compound reaches the correct incineration
stream.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Preferred)

Use this for expired reagents, synthesis byproducts, or spill cleanup residues.

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.
Ensure the lid has a chemically resistant liner (Teflon/PTFE preferred).
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o Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: Write the full name. Do not use abbreviations or structures.
o Hazards: Check "Toxic" and "Irritant.”
o Constituents: List "2-[(2-Bromophenyl)methoxyJacetic acid >99%".

o Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[2][3][4] If dust
is visible, perform the transfer inside a fume hood.

» Secondary Containment: Place the sealed jar into a secondary bin (e.g., a Nalgene tub) until
pickup.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or mother liquors.

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
Nitric Acid) or active metals.

e Stream Selection:

o Scenario 1 (Halogenated Solvents): If the compound is dissolved in Dichloromethane
(DCM) or Chloroform, pour into the Halogenated Waste carboy.

o Scenario 2 (Non-Halogenated Solvents): If dissolved in Acetone or Ethyl Acetate, you
technically have a "Non-Halogenated" solvent with a "Halogenated" contaminant.

» Best Practice: Dispose of this mixture in the Halogenated Waste stream.[1] This
prevents the contamination of fuel-blending waste streams (often used for non-
halogenated solvents) with bromine, which can corrode standard burners.

e pH Check: If the solution is highly acidic (pH < 2), do not combine with general organic
solvents unless your facility allows "mixed acid/solvent” streams. Otherwise, collect in a
separate "Acidic Organic Waste" container.

Part 4: Regulatory Compliance (RCRA & EPA)
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In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is
mandatory.

o Waste Classification:

o Characteristic Waste: If the pH of an aqueous solution is < 2, it carries the D002
(Corrosive) code [1].[5][6]

o Listed Waste: This specific compound is not typically P-listed or U-listed by name.
However, if mixed with spent halogenated solvents (e.g., Methylene Chloride), the entire
mixture adopts the FO02 code [2].

» Satellite Accumulation Areas (SAA):
o Keep containers closed at all times except when adding waste.[7]
o Containers must be stored at or near the point of generation (the fume hood).
o Labels must be visible and legible.[3]

Part 5: Emergency Response (Spills)

In the event of a spill, rapid containment prevents exposure and facility contamination.

Spill Response Workflow

EVACUATE LAB

High Risk / Large Spill Call EHS/Emergency

Spill Detected

Low Risk / Managed

Don PPE:
Nitrile Gloves (Double),
Goggles, Lab Coat

Cleanup:
Scoop into waste jar.
Wipe surface with water.

Click to download full resolution via product page
Figure 2: Operational workflow for managing minor laboratory spills.

Spill Cleanup Protocol:
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o Neutralization (Optional but Recommended): Since the compound is an acid, covering a
solid spill with Sodium Bicarbonate (Baking Soda) or Calcium Carbonate will neutralize the
acidity. Wait for any fizzing to stop.

o Absorption: Use vermiculite or dedicated chemical spill pads.

o Decontamination: After removing the solid, wipe the surface with a soap and water solution.
Do not use bleach, as it may react with other organic residues in the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. hscprep.com.au [hscprep.com.au]

. enamine.enamine.net [enamine.enamine.net]
. fishersci.com [fishersci.com]

. tcichemicals.com [tcichemicals.com]

. epa.gov [epa.gov]

. my.alfred.edu [my.alfred.edu]

. braun.matse.illinois.edu [braun.matse.illinois.edu]

°
0] ~ » &) B~ w N -

. canterbury.ac.nz [canterbury.ac.nz]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://rcrapublic.epa.gov/rcrainfoweb/action/main-menu/view
https://pubchem.ncbi.nlm.nih.gov/compound/87754
https://www.benchchem.com/product/b13229234?utm_src=pdf-custom-synthesis#bc-rfq
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://enamine.enamine.net/pub/msds?code=EN300-174439&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AC296650050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4737_EU_6N.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13229234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [2-[(2-Bromophenyl)methoxy]acetic acid: Laboratory
Disposal & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13229234/docs#2-2-bromophenyl-methoxy-acetic-
acid-laboratory-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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